Cas no 14324-83-5 (nickel trifluoroacetylacetonate)

• Product name: nickel trifluoroacetylacetonate
• CAS No: 14324-83-5
• MDL: MFCD00150656
• CID: 87302

nickel trifluoroacetylacetonate Chemical and Physical Properties

Names and Identifiers

• nickel trifluoroacetylacetonate
• Nickel trifluoroacetylacetonate dihydrate
• nickel(2+),1,1,1-trifluoro-4-oxopent-2-en-2-olate,dihydrate
• NICKEL(ll) 1,1,1-TRIFLUORO-2,4-PENTANEDIONATE, dihydrate
• Bis-(1,1,1-trifluoro-2,4-pentanedionato-O,O')-nickel
• Nickel 1,1,1-trifluoro 2,4-pentanedionate dihydrate
• Nickel 1,1,1-trifluoroacetylacetonate dihydrate
• NICKEL TRIFLUOROPENTANEDIONATE, dihydrate
• Nickel(II) 1,1,1-trifluoro-2,4-pentanedionate dihydrate
• Nickel(II)trifluoroacetylacetonatedihydrate
• Bis-(1,1,1-trifluoro-2,4-pentanedionato-O,O'')-nickel
• nickeltrifluoroacetylacetonate
• Nickeltrifluoroacetylacetonatedihydrate97%
• Nickel trifluoroacetylacetonate dihydrate 97%
• Nickel(II)trifluoroacetylacetonatedihydrate97%
• Nickel(II)trifluoroacetylacetonatedihydrate,98%
• Nickel(II) trifluoroacetylacetonate dihydrate 97%
• Nickel(II) trifluoroacetylacetonate dihydrate

• MDL： MFCD00150656
• Inchi： 1S/2C5H4F3O2.Ni/c2*1-3(9)2-4(10)5(6,7)8;/h2*2H,1H3;/q2*-1;+2
• InChI Key： LNOPLHDEFUXQCD-UHFFFAOYSA-N
• SMILES： C(C1[CH-]C(C)=O[Ni+2]2(O=C(C)[CH-]C(C(F)(F)F)=O2)O=1)(F)(F)F

Computed Properties

• Exact Mass: 363.96794
• Monoisotopic Mass: 228.962
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 15
• Topological Polar Surface Area: 68.3

Experimental Properties

• Color/Form: Green powder
• Density: g/cm3
• Boiling Point: 106°Cat760mmHg
• Flash Point: 26.1°C
• PSA: 52.6
• LogP: 2.19380
• Solubility: Insoluble

nickel trifluoroacetylacetonate Security Information

• Hazard Statement： Corrosive
• Hazardous Material transportation number：UN 3288
• Hazard Category Code： 20/21/22-36/37/38-42/43-45
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• TSCA：No

nickel trifluoroacetylacetonate Customs Data

• HS CODE：2915390090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds

Additional information on nickel trifluoroacetylacetonate

Nickel Trifluoroacetylacetonate (CAS No. 14324-83-5): A Comprehensive Overview

Nickel Trifluoroacetylacetonate, with the chemical formula Ni(C₅H₃FO₃)₂, is a coordination compound that has garnered significant attention in the field of inorganic and organometallic chemistry. This compound, identified by its CAS number CAS No. 14324-83-5, is widely recognized for its applications in catalysis, material science, and pharmaceutical research. Its unique structure, featuring nickel(II) ions coordinated to trifluoroacetylacetonate ligands, imparts exceptional stability and reactivity, making it a valuable asset in various scientific endeavors.

The trifluoroacetylacetonate ligand is a key component of this compound, contributing to its remarkable properties. This ligand is characterized by its electron-withdrawing nature, which enhances the overall stability of the nickel complex. The presence of fluorine atoms in the ligand framework not only influences the electronic environment around the nickel center but also imparts thermal and chemical resistance to the compound. These attributes make Nickel Trifluoroacetylacetonate an ideal candidate for applications where high reactivity and stability are paramount.

In recent years, Nickel Trifluoroacetylacetonate has been extensively studied for its role in catalytic processes. Its ability to facilitate various organic transformations has led to its incorporation into numerous industrial and laboratory protocols. For instance, this compound has been employed in cross-coupling reactions, hydrogenation processes, and polymerization reactions, where it serves as an effective catalyst or co-catalyst. The versatility of Nickel Trifluoroacetylacetonate in catalysis stems from its ability to stabilize reactive intermediates and transition states, thereby enhancing reaction efficiency and yield.

The pharmaceutical industry has also shown keen interest in Nickel Trifluoroacetylacetonate due to its potential applications in drug development. Researchers have explored its use as a precursor in the synthesis of novel pharmaceutical compounds. The unique coordination chemistry of this compound allows for the design of metal-based drugs with tailored properties. For example, studies have demonstrated its utility in generating nickel complexes that exhibit antimicrobial and anti-inflammatory properties. These findings highlight the therapeutic potential of Nickel Trifluoroacetylacetonate and open up new avenues for medicinal chemistry research.

Nickel Trifluoroacetylacetonate to develop advanced materials with enhanced performance characteristics. The compound's ability to form stable complexes with other metals and organic molecules has been exploited in the creation of novel nanomaterials, coatings, and catalyst supports. These materials exhibit improved durability, corrosion resistance, and catalytic activity, making them suitable for a wide range of industrial applications. The incorporation of Nickel Trifluoroacetylacetonate into material formulations has thus contributed significantly to advancements in nanotechnology and surface engineering.

The synthesis of Nickel Trifluoroacetylacetonate involves a well-established procedure that typically involves the reaction of nickel salts with trifluoroacetylacetone in an appropriate solvent under controlled conditions. The choice of solvent and reaction conditions can influence the yield and purity of the final product. Recent advancements in synthetic methodologies have further refined the process, enabling higher efficiencies and reduced environmental impact. These improvements have made it easier for researchers to access high-quality samples of Nickel Trifluoroacetylacetonate, facilitating their use in various scientific applications.

The safety profile of Nickel Trifluoroacetylacetonate is another critical aspect that has been thoroughly investigated. While nickel compounds are known to require careful handling due to potential toxicity concerns, studies have shown that Nickel Trifluoroacetylacetonate exhibits moderate solubility and reactivity under normal conditions. Proper storage and handling procedures are essential to ensure safe usage. Researchers working with this compound are advised to follow standard laboratory safety protocols, including the use of personal protective equipment (PPE) such as gloves, goggles, and lab coats.

In conclusion, Nickel Trifluoroacetylacetonate (CAS No. 14324-83-5) is a multifunctional compound with broad applications across multiple scientific disciplines. Its unique properties make it an invaluable tool in catalysis, pharmaceutical research, and material science. As research continues to uncover new uses for this compound, its significance is expected to grow even further. The ongoing development of innovative synthetic methods and applications underscores the enduring relevance of Nickel Trifluoroacetylacetonate in modern chemistry.